Cas no 131570-56-4 (Boc-d-dap(fmoc)-oh)

Boc-D-Dap(Fmoc)-OH is a protected amino acid derivative widely used in peptide synthesis. The compound features dual protection: the Boc (tert-butoxycarbonyl) group safeguards the α-amino group, while the Fmoc (9-fluorenylmethoxycarbonyl) group protects the side-chain amine of diaminopropionic acid (Dap). This orthogonal protection strategy enables selective deprotection, facilitating controlled stepwise peptide assembly. The D-configuration of the amino acid enhances stability against enzymatic degradation, making it valuable in designing bioactive peptides. Its high purity and compatibility with standard solid-phase peptide synthesis (SPPS) protocols ensure reliable performance. The compound is particularly useful in constructing complex peptides requiring selective side-chain modifications or branched architectures.
Boc-d-dap(fmoc)-oh structure
Boc-d-dap(fmoc)-oh structure
Product Name:Boc-d-dap(fmoc)-oh
CAS No:131570-56-4
MF:C23H26N2O6
MW:426.462346553802
MDL:MFCD00236844
CID:64116
PubChem ID:2755948
Update Time:2025-11-02

Boc-d-dap(fmoc)-oh Chemical and Physical Properties

Names and Identifiers

    • N-Boc-N'-Fmoc-D-2,3-diaminopropionic acid
    • Boc-D-Dap(Fmoc)-OH
    • (R)-2-(Boc-amino)-3-(Fmoc-amino)propionic acid
    • Bis(trimethylsilyl)-N-tert-butylacetaldimine
    • Boc-N3-Fmoc- D-2,3-diaminopropionic acid
    • Nα-Boc-Nβ-FMoc-D-2,3-diaMinopropionic acid
    • N-α-Boc-N-β-Fmoc-D-2,3-diamiopropionicacid
    • (2R)-3-(9H-fluoren-9-ylmethoxycarbonylamino)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
    • BOC-D-DPR(FMOC)-OH
    • BOC-D-DAPA(FMOC)-OH
    • RARECHEM BK PT 0245
    • Boc-D-Dapa(Fmoc)-OH.solvent
    • N-Boc-3-(Fmoc-amino)-D-alanine
    • (Tert-Butoxy)Carbonyl D-Dap(Fmoc)-OH
    • Boc-Nβ-FMoc-D-2,3-diaMinopropionic acid
    • Boc-d-dap(fmoc)-oh
    • MDL： MFCD00236844
    • Inchi： 1S/C23H26N2O6/c1-23(2,3)31-22(29)25-19(20(26)27)12-24-21(28)30-13-18-16-10-6-4-8-14(16)15-9-5-7-11-17(15)18/h4-11,18-19H,12-13H2,1-3H3,(H,24,28)(H,25,29)(H,26,27)/t19-/m1/s1
    • InChI Key： MVWPBNQGEGBGRF-LJQANCHMSA-N
    • SMILES： O(C(NC[C@H](C(=O)O)NC(=O)OC(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 426.17900
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 11

Experimental Properties

  • Color/Form: Not determined
  • Boiling Point: 652.5℃ at 760 mmHg
  • Flash Point: 348.4℃
  • Water Partition Coefficient: Slightly soluble in water.
  • PSA: 113.96000
  • LogP: 4.28480
  • Solubility: Not determined

Boc-d-dap(fmoc)-oh Customs Data

  • HS CODE：2924299090
  • Customs Data：

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Boc-d-dap(fmoc)-oh Pricemore >>

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